(2R,3R)-3-Amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid

• IUPAC Name: (2R,3R)-3-amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO4/c1-15-7-4-2-3-6(5-7)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key: ICTHUARFCCZYSQ-RKDXNWHRSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C(C(=O)O)O)N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@H]([C@H](C(=O)O)O)N
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID30654611
• Molecular Weight: 211.21 g/mol
• CAS RN: 1217790-42-5

Description

“(2R,3R)-3-Amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid” is a compound with the molecular formula C10H13NO4. It is also known as N-Fmoc-(2R,3R)-3-Amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid. This compound is not to be used for therapeutic purposes and cannot be sold to patients.

Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C25H23NO6/c1-31-16-8-6-7-15 (13-16)22 (23 (27)24 (28)29)26-25 (30)32-14-21-19-11-4-2-9-17 (19)18-10-3-5-12-20 (18)21/h2-13,21-23,27H,14H2,1H3, (H,26,30) (H,28,29)/t22-,23-/m1/s1. The Canonical SMILES of the compound is COC1=CC=CC (=C1)C (C (C (=O)O)O)NC (=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 433.45. It should be stored at 2-8 °C.

Scientific Research Applications

Neurotransmitter Metabolism and Central Nervous System Disorders

(2R,3R)-3-Amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid, as part of its derivative compounds, has been implicated in studies focusing on neurotransmitter metabolism and various central nervous system disorders. Research indicates its relevance in measuring concentrations of monoamine metabolites like 3-methoxy-4-hydroxyphenylglycol (MHPG), homovanillic acid, and others in cerebrospinal fluid (CSF), providing insights into conditions like Rett syndrome, depression, narcolepsy, hypersomnia, and schizophrenia. These studies highlight the compound's role in understanding neurotransmitter dynamics and its potential use in diagnostic procedures for these conditions (Perry et al., 1988), (Maes et al., 1987), (Faull et al., 1986), (Gattaz et al., 1982).

Metabolic Pathways and Toxicology

The compound's metabolites, such as 4-hydroxy-3-methoxyphenylglycol and 4-hydroxy-3-methoxymandelic acid, have been studied for their metabolic pathways and toxicological implications. These studies explore the metabolic fate of such compounds and their potential as biomarkers in assessing exposure to toxic substances. The research provides a foundation for understanding the metabolic pathways of related compounds and their implications in toxicology and exposure assessment (Mårdh et al., 1981), (Laitinen & Pulkkinen, 2005).

Metabolite Analysis and Diagnostic Potential

Studies also delve into the identification and quantification of metabolites related to this compound in biological fluids like cerebrospinal fluid and urine. These metabolites are significant for understanding various neurodegenerative conditions and potentially aiding in their diagnosis. The analytical techniques developed and utilized in these studies contribute to the broader field of metabolite analysis and its diagnostic potential, particularly in conditions like Parkinson's disease (Feldman et al., 1974), (Muskiet et al., 1978).